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Compound of Interest

Compound Name: Nic-15

Cat. No.: B15623513 Get Quote

The term "Nic-15" is not uniquely defined in scientific literature and can refer to several distinct

substances, including Nicotinamide (often in its isotopically labeled form, Nicotinamide-1-¹⁵N),

Nicotine, the clinical trial identifier NIC5-15, or Interleukin-15 (IL-15). This document provides

detailed application notes and protocols for the most plausible interpretations to guide

researchers, scientists, and drug development professionals in their experimental design and

execution.

Section 1: Nicotinamide and Nicotinamide-1-¹⁵N
Nicotinamide, a form of vitamin B3, and its ¹⁵N-labeled counterpart are crucial in various

biological studies, from metabolic research to its potential as a therapeutic agent.[1]

Solubility Data
Proper dissolution is the first step in many experimental workflows. The solubility of

nicotinamide in various solvents is summarized below.
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Solvent
Molar Mass (
g/mol )

Temperature
(K)

Mole Fraction
Solubility

Reference

Water 122.12 283 - 333
Varies with

temperature
[2]

Ethanol 122.12 283 - 333
Varies with

temperature
[2]

Acetone 122.12 283 - 333
Varies with

temperature
[2]

Diethyl Ether 122.12 283 - 333
Varies with

temperature
[2]

Acetonitrile 122.12 283 - 333
Varies with

temperature
[2]

Dimethyl

Sulfoxide

(DMSO)

122.12 283 - 333
Varies with

temperature
[2]

Supercritical CO₂ 122.12 313.15 - 373.15
10⁻⁵ to 10⁻³

mole fraction
[2]

Note: The solubility of nicotinic acid, a related compound, is also well-documented and shows a

dependency on the polarity and polarizability of the solvent.[3] Nicotinamide is generally

considered a water-soluble vitamin.[1]

Preparation of Stock Solutions: A Protocol
This protocol outlines the steps for preparing a nicotinamide stock solution for in vitro

experiments.

Materials:

Nicotinamide or Nicotinamide-1-¹⁵N powder

Sterile, high-purity water (e.g., Milli-Q or equivalent) or other desired solvent
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Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile filters (0.22 µm) and syringes

Procedure:

Weighing: Accurately weigh the desired amount of nicotinamide powder using an analytical

balance in a sterile environment.

Dissolution: Add the appropriate volume of sterile water or desired solvent to the conical tube

containing the powder to achieve the target concentration.

Mixing: Vortex the solution until the nicotinamide is completely dissolved. Gentle warming

may be applied if necessary, but stability at higher temperatures should be considered.

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

tube.

Storage: Store the stock solution at 4°C for short-term use or in aliquots at -20°C or -80°C for

long-term storage to minimize freeze-thaw cycles.

Experimental Workflow: General Cell-Based Assay
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Caption: Workflow for a typical cell-based experiment using Nicotinamide.

Section 2: Nicotine
Nicotine is a potent parasympathomimetic stimulant and a primary agonist of nicotinic

acetylcholine receptors (nAChRs).[4][5][6] Its preparation and handling require caution due to

its toxicity.[7][8]

Solubility Data
Nicotine is a liquid at room temperature and is miscible with water.[7]
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Property Value Source

Molar Mass 162.23 g/mol [7]

Physical State
Oily liquid, turns brown on

exposure to air
[7]

Solubility in Water Miscible [7]

LogP 1.17 [7]

Preparation of Nicotine Solutions for In Vitro Assays
Materials:

Nicotine (free base or salt, e.g., nicotine tartrate)

Appropriate solvent (e.g., sterile water, saline, or cell culture medium)

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Fume hood

Sterile tubes and pipettes

pH meter and solutions for adjustment (if using free base)

Procedure:

Safety First: Handle nicotine in a well-ventilated fume hood, wearing appropriate PPE.

Nicotine is toxic and can be absorbed through the skin.[8]

Dilution: Prepare a high-concentration stock solution by diluting the commercially available

nicotine solution in the chosen solvent. If starting with a salt, calculate the mass needed

based on the molecular weight of the salt form.

pH Adjustment (for free base): If using nicotine free base, the pH of the solution may be

alkaline. Adjust the pH to physiological levels (e.g., 7.2-7.4) using dilute HCl.
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Sterilization: Filter-sterilize the stock solution.

Working Solutions: Prepare fresh working dilutions from the stock solution for each

experiment.

Storage: Store the stock solution in a tightly sealed container at 4°C, protected from light.

Signaling Pathway: Nicotinic Acetylcholine Receptor
(nAChR) Activation
Nicotine acts as an agonist at nAChRs, which are ligand-gated ion channels.[5] Upon binding,

the channel opens, allowing the influx of cations (primarily Na⁺ and Ca²⁺), leading to

depolarization of the cell membrane and subsequent cellular responses.[4]

Nicotine Nicotinic Acetylcholine
Receptor (nAChR)

Binds to
Ion Channel Opening

Activates
Na⁺/Ca²⁺ Influx Membrane Depolarization Cellular Response

Click to download full resolution via product page

Caption: Simplified signaling pathway of Nicotine via nAChR activation.

Section 3: NIC5-15 (Clinical Trial Identifier)
Limited information is available for NIC5-15. A Phase IIa clinical trial in patients with mild to

moderate Alzheimer's disease showed that NIC5-15 was well tolerated.[9] Without further

public data on its chemical structure or properties, detailed protocols cannot be provided.

Researchers interested in this compound should refer to publications or communications from

the sponsoring organization.

Section 4: Interleukin-15 (IL-15)
Interleukin-15 (IL-15) is a cytokine involved in the development, proliferation, and activation of

various immune cells, particularly natural killer (NK) cells and T cells.[10][11][12]

Preparation and Handling of Recombinant IL-15
Recombinant IL-15 is typically supplied as a lyophilized powder.
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Protocol for Reconstitution:

Centrifuge: Briefly centrifuge the vial before opening to ensure the powder is at the bottom.

Reconstitution: Reconstitute the lyophilized protein in sterile, pyrogen-free water or a

recommended buffer (e.g., PBS) to a concentration of 100 µg/mL or as specified by the

manufacturer.

Mixing: Gently pipette the solution up and down to mix. Do not vortex, as this can denature

the protein.

Aliquoting and Storage: Aliquot the reconstituted solution into smaller volumes to avoid

multiple freeze-thaw cycles. Store at -20°C or -80°C.

Signaling Pathway: IL-15 Receptor Activation
IL-15 signals through a heterotrimeric receptor complex, activating several downstream

pathways, including the JAK/STAT and PI3K/AKT/mTOR pathways.[10][11][13]
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Caption: Overview of major IL-15 signaling pathways.
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Disclaimer: The information provided is for research purposes only. Always consult the relevant

safety data sheets (SDS) and follow institutional guidelines when handling chemical and

biological reagents. Protocols should be optimized for specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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